Cas no 2126163-33-3 (1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid)

• Product Name: 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid
• CAS No: 2126163-33-3
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 4787268
• Update Time: 2025-10-30

1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C13H14O2/c14-12(15)11-9-6-7-13(11,8-9)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,14,15)
• InChI Key： PLAUOHACBUUPBP-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC1(C1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 202.099379685 g/mol
• Monoisotopic Mass: 202.099379685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.25
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid

Comprehensive Overview of 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2126163-33-3)

1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2126163-33-3) is a unique bicyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its distinctive bicyclo[2.1.1]hexane scaffold, combined with a phenyl substituent and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and specialty chemical applications. Researchers are increasingly exploring its potential in designing novel small-molecule therapeutics, particularly in targeting protein-protein interactions (PPIs) and modulating enzyme activity.

The structural rigidity of the bicyclo[2.1.1]hexane core offers advantages in conformational restriction, a property highly sought after in medicinal chemistry to improve binding affinity and metabolic stability. This characteristic aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize compact, three-dimensional frameworks to address challenging biological targets. The compound's carboxylic acid moiety further enhances its utility as a synthetic handle for derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

Recent literature highlights the growing interest in sp3-rich scaffolds like 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid, as they often exhibit improved solubility and reduced toxicity compared to flat aromatic systems. This trend responds to the pharmaceutical industry's focus on beyond rule of five (bRo5) molecules and chiral drug development. The compound's potential applications extend to catalysis and functional materials, where its strained ring system could influence electronic properties or serve as a ligand precursor.

Synthetic approaches to 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid typically involve [2+2] cycloaddition strategies or ring-strain release reactions, reflecting modern advances in strain-release chemistry. These methods align with current priorities in green chemistry and atom economy, as researchers seek more efficient routes to complex carbocycles. The compound's stability profile makes it particularly attractive for high-throughput experimentation (HTE) and parallel synthesis platforms that accelerate drug discovery.

Analytical characterization of 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid typically employs advanced techniques including NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its unique three-dimensional structure. These methods are crucial for quality control in pharmaceutical applications, where stereochemical purity and polymorph control are critical considerations. The compound's physicochemical properties, including its logP and pKa, are actively studied to predict its behavior in biological systems.

Emerging applications for 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid derivatives include their use as covalent warheads in targeted protein degradation (PROTACs) and as bioisosteres for conventional aromatic rings. These applications capitalize on current interests in next-generation therapeutics and structure-activity relationship (SAR) optimization. The compound's potential in peptide mimetics design is another active research area, particularly for disrupting traditionally "undruggable" targets.

From a commercial perspective, 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid represents a valuable building block for contract research organizations (CROs) and pharmaceutical companies engaged in fragment screening libraries development. Its inclusion in such libraries addresses the growing demand for three-dimensional diversity in early-stage drug discovery. The compound's patent landscape and intellectual property considerations are becoming increasingly relevant as its therapeutic potential becomes more apparent.

Environmental and regulatory aspects of 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid are also gaining attention, particularly regarding its biodegradability and green synthesis routes. These considerations reflect broader industry shifts toward sustainable chemistry practices and benign by design approaches. Researchers are investigating enzymatic methods and flow chemistry techniques to produce this compound more efficiently while minimizing waste.

Future research directions for 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid may explore its potential in metal-organic frameworks (MOFs) or as a template for supramolecular chemistry applications. The compound's unique geometry could enable novel materials with tailored porosity or optical properties. Additionally, its derivatives might find use in chiral auxiliaries or asymmetric catalysis, expanding its utility beyond pharmaceutical applications.

In summary, 1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2126163-33-3) represents a compelling case study in how structural innovation drives progress across multiple scientific disciplines. Its development trajectory mirrors broader trends in molecular design, from conventional drug discovery to cutting-edge materials science, positioning it as a compound of continuing interest for researchers seeking novel solutions to complex chemical challenges.